Potassium selenide

Specification

• CAS No.: 1312-74-9
• Molecular Formula: K2Se
• Molecular Weight: 157.17 g/mol
• IUPAC Name: potassioselanylpotassium
• Standard InChI: InChI=1S/2K.Se
• Standard InChI Key: PUUYXTMGQCBWKL-UHFFFAOYSA-N
• SMILES: [K+].[K+].[Se-2]
• Canonical SMILES: [K][Se][K]

Introduction

Physical and Chemical Properties

Physical Properties

Potassium selenide presents as a red crystalline solid with distinctive physical characteristics. The compound has a density of 2290 kg/m³ and exhibits a relatively high melting point of approximately 800°C. The molecular weight of potassium selenide is 157.17 g/mol, making it a medium-weight inorganic compound. As with many alkali metal selenides, it maintains a crystalline structure and appears as a solid at room temperature.

Chemical Properties

The chemical behavior of potassium selenide is primarily dictated by the selenide ion (Se²⁻), which demonstrates strong nucleophilic properties. The compound is highly reactive with moisture and oxygen, requiring careful handling under inert conditions. When exposed to water, potassium selenide undergoes rapid hydrolysis to form potassium hydroxide and hydrogen selenide, according to the reaction:
K₂Se + 2H₂O → 2KOH + H₂Se
This reaction produces hydrogen selenide gas, which is highly toxic and requires controlled handling. The compound also readily participates in redox reactions due to the susceptibility of the selenide ion to oxidation.

Structural and Analytical Characteristics

Potassium selenide has several important identifiers and structural characteristics:

Parameter	Value
Chemical Formula	K₂Se
CAS Registry Number	1312-74-9
IUPAC Name	dipotassium;selenium(2-)
InChI	InChI=1S/2K.Se/q2*+1;-2
InChIKey	VZZSRKCQPCSMRS-UHFFFAOYSA-N
Canonical SMILES	[K+].[K+].[Se-2]
Elemental Composition	K: 49.76%, Se: 50.24%
The compound exists with potassium in the +1 oxidation state and selenium in the -2 oxidation state. The composition analysis reveals nearly equal percentages by mass of potassium and selenium, reflecting their respective atomic weights and stoichiometric ratio.

Synthesis Methods

Reduction of Elemental Selenium

The preparation of potassium selenide typically involves the reduction of elemental selenium using potassium metal. A well-documented method involves the reaction in liquid ammonia at -50°C, following a modified approach from Sharp and Koehler's work. The reaction follows pseudo-first-order kinetics and can occur through either inner-sphere or outer-sphere oxidation half-reaction mechanisms, depending on the concentration of solvated electrons.
The detailed synthesis process includes:

• Stoichiometric amounts of Se shot (2 mm diameter) or powder (99.999%) and potassium (99.95%) are weighed inside a nitrogen-filled glovebox

• The materials are placed in sealable glass transportation vials

• Potassium is sandwiched between two quartz platelets and immersed in n-hexane to ease transfer into the reaction vessel while minimizing oxidation and adhesion to the walls

• The reaction occurs in pure liquid ammonia at -50°C in a specially designed and customized reaction vessel
  The chemical reaction can be represented as:
  2K + Se → K₂Se

Alternative Synthesis Routes

Another synthesis route involves the use of magnesium with aryl or alkyl halides and elemental selenium to produce symmetrical selenides. This process generally follows two possible pathways:
Pathway 1: Aryl or alkyl halides react with magnesium to form diaryl- or dialkyl-magnesium compounds. Selenium then inserts into these compounds to form RSeMgR intermediates.
Pathway 2: The aryl or alkyl halide reacts with magnesium to form Grignard reagent, followed by selenium insertion, resulting in magnesium organoselenolate. This then reacts with RX to form RSeMgR, which eliminates magnesium to yield a symmetrical selenide.
Research indicates that Pathway 1 is the major route for symmetrical selenide synthesis. The reaction typically takes place in THF-toluene medium without requiring catalysts or ligands.

Applications

Semiconductor Technology

Potassium selenide is considered a compound related to alkali metal doping of Cu(In,Ga)Se₂ solar cell materials. In these applications, the selenide compounds play crucial roles in modifying the electronic properties of semiconductor materials.
Research conducted on potassium-intercalated iron selenide (KₓFe₂₋ᵧSe₂) demonstrates how varying iron content affects transport properties. High-quality single crystals grown by the Bridgman method showed that with varying iron content, the system could transition from a semiconducting or insulating state to a superconducting state. Some crystals exhibited superconductivity extending up to approximately 44 K, which represents the highest transition temperature reported for iron selenides.

Agricultural Applications

Potassium selenide derivatives, particularly potassium hydroxy-selenide, have been studied for their potential in agricultural biofortification programs. Research has focused on comparing organoselenium compounds with selenate to assess their effects on grain yield, antioxidant systems, and macronutrient/micronutrient contents in plant species.
One extensive study examined the effects of potassium hydroxy-selenide alongside sodium selenate and acetylselenide on sorghum genotypes. While sodium selenate showed higher efficacy in selenium uptake and absorption, potassium hydroxy-selenide demonstrated significant effects on plant antioxidant systems.

Research Findings

Effects on Plant Metabolism and Nutrition

Research on sorghum genotypes revealed significant findings regarding the application of potassium selenide derivatives in agriculture:

• Hydrogen peroxide levels: Potassium hydroxy-selenide treatment resulted in significant reductions in H₂O₂ content across several sorghum genotypes. For instance, in the K200 genotype, potassium hydroxy-selenide reduced H₂O₂ levels by 57.65% compared to treatments without selenium.

• Lipid peroxidation: Treatment with potassium hydroxy-selenide led to significant reductions in malondialdehyde (MDA) content, a measure of lipid peroxidation. In K200, potassium hydroxy-selenide resulted in 45.22% reduced MDA content compared to control treatments.

• Antioxidant enzyme activity: Potassium hydroxy-selenide modified the activity of key antioxidant enzymes such as catalase (CAT), superoxide dismutase (SOD), and ascorbate peroxidase (APX). For example, in the Enforcer genotype, potassium hydroxy-selenide enhanced CAT activity by 43.40% compared to treatments without selenium.

• Protein content: In some genotypes, potassium hydroxy-selenide enhanced protein content. For Nugrain420, it increased protein content by 12.60% compared to control treatments.
  These findings indicate that while potassium hydroxy-selenide shows lower selenium uptake efficiency compared to selenate, it nevertheless produces significant effects on plant antioxidant systems and nutrient content.

Analytical Methods for Detection

High-accuracy determination of potassium and selenium in biological matrices has been developed using two-step Isotope Dilution Inductively Coupled Plasma-Mass Spectrometry (ICPMS). This method achieves precision levels lower than 0.2% and 0.7% for potassium and selenium, respectively, with detection limits of 0.8 mg/kg for potassium and 2.7 μg/kg for selenium in serum samples.
The method involves:

• Preparation of mixed solutions of isotope spikes

• Adjustment of concentrations to match signal intensities

• Microwave digestion of samples to reduce matrix interference

• Analysis using ICPMS with correction coefficients
  This analytical approach has been verified through analysis of standard reference materials and international inter-laboratory comparisons, demonstrating its reliability as a traceable reference method for calibrating detection systems or assigning values to certified reference materials.

Chemical Reactions and Behavior

Reactions in Synthetic Organic Chemistry

Potassium selenide serves as a precursor in organoselenium chemistry, particularly in the synthesis of aryl and alkyl selenides. Research on the synthesis of symmetrical selenides has shown that aryl and alkyl bromides can react with magnesium and elemental selenium to afford corresponding symmetrical selenides in high yield.
The research indicates various factors affecting the yield of symmetrical selenides:

• Magnesium amount: Triple the amount of magnesium showed optimal enhancement of yield

• Reaction environment: Reactions carried out under nitrogen atmosphere achieved higher yields (80%) compared to air atmosphere (42%)

• Substrate type: Aryl iodides gave symmetrical selenides in yields of 61-91%, while aryl bromides gave yields of 45-79%

• Substituent effects: Electron-withdrawing groups like Cl and F slightly decreased yields, while steric hindrance in compounds like 2,6-dimethylbromobenzene reduced yields to 68%

Behavior in Aqueous Systems

In aqueous systems, potassium selenide exhibits interesting solubility behavior. The related compound potassium selenite (K₂SeO₃) forms several hydrates and double salts in aqueous solutions, including:

• K₂SeO₃·4H₂O

• K₂SeO₃·3H₂SeO₃ (KH₃(SeO₃)₂)

• K₂SeO₃·H₂SeO₃ (KHSeO₃)

• 5K₂SeO₃·3H₂SeO₃ (K₅H₃(SeO₃)₄)
  These findings highlight the complex chemistry of potassium-selenium compounds in solution and their tendency to form various hydrated and mixed salt species.

Related Compounds

Hydrated Forms

Potassium selenide can form hydrates, including the nonahydrate form (K₂Se·9H₂O) with molecular formula H₁₈K₂O₉Se and molecular weight of 319.31 g/mol. This compound represents an interesting example of how selenium compounds can incorporate water molecules into their crystal structure.

Comparative Selenides

The chemical behavior of potassium selenide can be compared with other alkali metal selenides, such as sodium selenide. In agricultural applications, sodium selenate has shown higher efficacy in selenium uptake and absorption compared to potassium hydroxy-selenide and acetylselenide. The different behaviors of these compounds highlight the importance of selecting appropriate selenium sources for specific applications, whether in materials science, synthetic chemistry, or agricultural biofortification.